Cas no 2228678-64-4 (tert-butyl 3-(2-fluoro-6-nitrophenyl)piperazine-1-carboxylate)

• Product Name: tert-butyl 3-(2-fluoro-6-nitrophenyl)piperazine-1-carboxylate
• CAS No: 2228678-64-4
• MF: C₁₅H₂₀FN₃O₄
• MW: 325.33540725708
• CID: 5832322
• PubChem ID: 165827459
• Update Time: 2025-06-08

tert-butyl 3-(2-fluoro-6-nitrophenyl)piperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-(2-fluoro-6-nitrophenyl)piperazine-1-carboxylate
• 2228678-64-4
• EN300-1871827

• Inchi： 1S/C15H20FN3O4/c1-15(2,3)23-14(20)18-8-7-17-11(9-18)13-10(16)5-4-6-12(13)19(21)22/h4-6,11,17H,7-9H2,1-3H3
• InChI Key： PVZATDDXEDRMNG-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1C1CN(C(=O)OC(C)(C)C)CCN1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 325.14378429g/mol
• Monoisotopic Mass: 325.14378429g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 449
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 87.4Ų

Additional information on tert-butyl 3-(2-fluoro-6-nitrophenyl)piperazine-1-carboxylate

tert-butyl 3-(2-fluoro-6-nitrophenyl)piperazine-1-carboxylate: A Comprehensive Overview

The compound tert-butyl 3-(2-fluoro-6-nitrophenyl)piperazine-1-carboxylate (CAS No. 2228678-64-4) is a highly specialized chemical entity that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its unique structural features, which include a piperazine ring substituted with a tert-butyl group and a fluoronitrophenyl moiety. The combination of these groups imparts distinctive electronic and steric properties, making it a valuable compound for both academic research and potential therapeutic applications.

Recent studies have highlighted the importance of tert-butyl 3-(2-fluoro-6-nitrophenyl)piperazine-1-carboxylate in drug discovery efforts, particularly in the development of novel kinase inhibitors. The piperazine ring, a six-membered amine-containing structure, is a common motif in many bioactive compounds due to its ability to form hydrogen bonds and interact with protein targets. The substitution pattern on the piperazine ring, including the tert-butyl group and the fluoronitrophenyl substituent, plays a crucial role in modulating the compound's pharmacokinetic properties and biological activity.

The fluoronitrophenyl group attached to the piperazine ring introduces additional electronic effects, enhancing the compound's ability to interact with specific protein domains. This substitution also contributes to the compound's stability and solubility, which are critical factors in drug design. Recent research has demonstrated that tert-butyl 3-(2-fluoro-6-nitrophenyl)piperazine-1-carboxylate exhibits potent inhibitory activity against several kinases, making it a promising candidate for the treatment of various diseases, including cancer and inflammatory disorders.

In terms of synthesis, tert-butyl 3-(2-fluoro-6-nitrophenyl)piperazine-1-carboxylate can be prepared through a variety of methods, including nucleophilic aromatic substitution and coupling reactions. These methods allow for precise control over the substitution pattern on the piperazine ring, enabling researchers to optimize the compound's properties for specific applications. The use of modern synthetic techniques has significantly improved the yield and purity of this compound, facilitating its widespread use in both academic and industrial settings.

From an analytical standpoint, tert-butyl 3-(2-fluoro-6-nitrophenyl)piperazine-1-carboxylate has been extensively characterized using advanced spectroscopic techniques such as NMR, IR, and mass spectrometry. These analyses have provided detailed insights into the compound's molecular structure and stereochemistry, which are essential for understanding its biological activity. Furthermore, computational modeling studies have been employed to predict the compound's binding modes and interactions with target proteins, further enhancing our understanding of its mechanism of action.

One of the most exciting developments involving tert-butyl 3-(2-fluoro-6-nitrophenyl)piperazine-1-carboxylate is its potential application in targeted therapies for cancer. Kinase inhibitors are a cornerstone of modern cancer treatment due to their ability to specifically inhibit enzymes involved in cell signaling pathways that drive tumor growth and metastasis. Preclinical studies have shown that this compound exhibits selective inhibition of key oncogenic kinases, suggesting its potential as a novel therapeutic agent.

In addition to its therapeutic applications, tert-butyl 3-(2-fluoro-6-nitrophenyl)piperazine-1-carboxylate has also been utilized as a tool compound in chemical biology research. Its unique structural features make it an ideal substrate for studying enzyme mechanisms and exploring new synthetic methodologies. Researchers have employed this compound in various biochemical assays to investigate its effects on cellular signaling pathways and its potential role in modulating disease-related processes.

The development of tert-butyl 3-(2-fluoro-6-nitrophenyl)piperazine-1-carbox